Cas no 5351-18-8 (5-aminosalicylic Acid, Hydrazide)

• Product Name: 5-aminosalicylic Acid, Hydrazide
• CAS No: 5351-18-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1583304
• PubChem ID: 219397
• Update Time: 2025-05-24

5-aminosalicylic Acid, Hydrazide Chemical and Physical Properties

Names and Identifiers

• 5-aminosalicylic Acid, Hydrazide
• 5-amino-2-hydroxybenzohydrazide
• N-BENZYL-2-CHLORO-N-METHYL-4-NITRO-BENZAMIDE
• STK279147
• DS-012001
• DTXSID50968247
• AKOS000291341
• 5-Amino-2-hydroxybenzene-1-carbohydrazonic acid
• NSC-641
• NSC641
• EN300-24500419
• 5351-18-8
• G55670

• MDL： MFCD01365880
• Inchi： 1S/C7H9N3O2/c8-4-1-2-6(11)5(3-4)7(12)10-9/h1-3,11H,8-9H2,(H,10,12)
• InChI Key： JNVOHUFJYDLVQG-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(NN)=O)N

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.42
• Refractive Index: 1.688
• PSA: 101.37
• LogP: 1.25030

Additional information on 5-aminosalicylic Acid, Hydrazide

Introduction to 5-Aminosalicylic Acid, Hydrazide (CAS No. 5351-18-8)

5-Aminosalicylic Acid, Hydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 5351-18-8, is a specialized chemical compound with significant applications in pharmaceutical research and biomedicine. This compound, derived from salicylic acid, has garnered attention due to its unique structural properties and potential therapeutic benefits. Its hydrazide functional group makes it a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel treatments for inflammatory and autoimmune disorders.

The hydrazide moiety in 5-Aminosalicylic Acid, Hydrazide plays a crucial role in its reactivity and functionality. This group is known to participate in various chemical reactions, including condensation reactions with carbonyl compounds, which are fundamental in drug synthesis. The compound's ability to form stable hydrazones with aldehydes and ketones has made it a valuable building block in medicinal chemistry. Recent studies have highlighted its potential in modulating enzymatic pathways involved in inflammation, making it a promising candidate for further therapeutic exploration.

One of the most notable applications of 5-Aminosalicylic Acid, Hydrazide is in the field of immunomodulation. Research has demonstrated that derivatives of this compound can interact with key inflammatory mediators, thereby reducing the severity of inflammatory responses. For instance, studies have shown that hydrazide-based compounds can inhibit the activity of lipoxygenase enzymes, which are pivotal in the production of pro-inflammatory leukotrienes. This mechanism suggests that 5-Aminosalicylic Acid, Hydrazide could be a valuable asset in developing treatments for conditions such as rheumatoid arthritis and Crohn's disease.

Moreover, the structural similarity of 5-Aminosalicylic Acid, Hydrazide to established therapeutic agents like mesalamine has sparked interest in its potential as an adjuvant or alternative treatment. Mesalamine, widely used for its anti-inflammatory properties in inflammatory bowel disease (IBD), operates through mechanisms that overlap with those proposed for hydrazide derivatives. Preliminary research indicates that compounds structurally related to 5-Aminosalicylic Acid, Hydrazide may offer comparable efficacy with potentially improved pharmacokinetic profiles. This has prompted further investigation into optimizing its formulation and delivery systems to enhance bioavailability and therapeutic efficacy.

The synthesis of 5-Aminosalicylic Acid, Hydrazide involves well-established organic chemistry protocols, ensuring high purity and yield suitable for pharmaceutical applications. The process typically begins with the conversion of salicylic acid to its corresponding ester, followed by reaction with hydrazine hydrate under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving accessibility for research purposes. These improvements have facilitated extensive experimentation and characterization of the compound's properties.

In terms of pharmacological activity, 5-Aminosalicylic Acid, Hydrazide exhibits notable interactions with biological targets relevant to immune regulation. Its hydrazide group facilitates binding to various enzymes and proteins involved in inflammatory pathways. For example, studies have suggested that it may interfere with the activation of nuclear factor kappa B (NF-κB), a transcription factor central to inflammation signaling. By modulating NF-κB activity, 5-Aminosalicylic Acid, Hydrazide could potentially dampen excessive inflammatory responses without compromising host defense mechanisms.

Recent preclinical studies have also explored the antimicrobial properties of derivatives related to 5-Aminosalicylic Acid, Hydrazide. The hydrazide functional group has been found to exhibit inhibitory effects against certain bacterial species by disrupting essential metabolic pathways. While further research is needed to fully elucidate these mechanisms, such findings open up possibilities for developing novel antimicrobial agents based on this scaffold. This dual functionality—both anti-inflammatory and antimicrobial—makes 5-Aminosalicylic Acid, Hydrazide a multifaceted compound with broad therapeutic implications.

The safety profile of 5-Aminosalicylic Acid, Hydrazide is another critical aspect that has been extensively evaluated. Animal models have provided insights into its tolerability and potential side effects. Initial data suggest that at moderate doses, the compound exhibits minimal systemic toxicity but may cause localized irritation at high concentrations. These findings are crucial for guiding clinical trials and ensuring patient safety during therapeutic development. Ongoing studies aim to refine dosage regimens and explore combination therapies to maximize efficacy while minimizing adverse effects.

In conclusion, 5-Aminosalicylic Acid, when modified as a hydrazide derivative (CAS No., 5351-18-8), represents a promising chemical entity with diverse applications in pharmaceuticals. Its unique structural features enable interactions with key inflammatory pathways, making it a valuable candidate for treating autoimmune and inflammatory conditions. Advances in synthetic chemistry and pharmacological research continue to expand our understanding of its potential benefits and mechanisms of action. As further clinical data emerges, 5-Aminosalicylic Acid, hydrazide will likely play an increasingly significant role in addressing unmet medical needs across multiple therapeutic areas.